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Compound of Interest

Compound Name: Triiodosilane

Cat. No.: B3047058 Get Quote

An In-Depth Technical Guide to Triiodosilane
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Triiodosilane (SiHI₃). The information is curated for professionals in research and

development who require accurate data for experimental design, safety protocols, and

materials science applications.

Chemical Identity
Triiodosilane is an inorganic compound with the chemical formula HI₃Si.[1][2][3][4] It is a key

precursor in the deposition of silicon-containing thin films and finds applications in

semiconductor fabrication and pharmaceutical synthesis.[5]

Chemical Name: Triiodosilane

CAS Registry Number: 13465-72-0[1][2][3][4][5]

Molecular Formula: HI₃Si[1][2][3][4]

Synonyms: Iodosilane (SiHI₃), Trijodsilan[6]
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The following table summarizes the key physical and chemical constants of Triiodosilane. This

data is essential for handling, storage, and application of the compound in a laboratory or

industrial setting.

Property Value Notes

Molecular Weight 409.81 g/mol [5]
Also reported as 409.8069

g/mol [1][4]

Physical State Liquid[5]
at standard temperature and

pressure

Melting Point 8 °C[5]

Boiling Point 220 °C[5]
At 760 mmHg; also reported as

216.9 °C[3][6][7]

95 °C[5] At 12 Torr

Vapor Pressure 0.201 mmHg[7] At 25 °C

Hazard Information
Triiodosilane is a hazardous substance that requires careful handling. According to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is

associated with the following hazards:

Flammable Liquid and Vapor: (H226)[2]

Water-Reactivity: In contact with water, it releases flammable gases which may ignite

spontaneously (H260).[2]

Corrosivity: Causes severe skin burns and eye damage (H314).[2]

Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a face shield, should be worn when handling this compound. All work should be

conducted in a well-ventilated fume hood.
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The physical constants presented in this guide are compiled from publicly available chemical

databases and supplier technical data sheets. These values are determined through standard

experimental techniques in physical chemistry. For instance, melting and boiling points are

typically measured via calorimetry and ebulliometry, respectively. The specific experimental

protocols for determining these values for Triiodosilane are not detailed in the source literature

but conform to established international standards for chemical characterization.

Logical Relationships of Triiodosilane Properties
The following diagram illustrates the key identifiers and properties of Triiodosilane.
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Fig. 1: Key identifiers, physical properties, hazards, and applications of Triiodosilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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